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Compound of Interest

Compound Name: 2-Chloroacrylonitrile

Cat. No.: B132963 Get Quote

This guide provides essential safety and logistical information for researchers, scientists, and

drug development professionals handling 2-Chloroacrylonitrile. Adherence to these

procedures is critical for ensuring laboratory safety and minimizing the significant risks

associated with this highly toxic, flammable, and reactive compound.

Warning: 2-Chloroacrylonitrile is fatal if swallowed, inhaled, or in contact with skin.[1] It is

highly flammable and can cause severe skin burns and eye damage.[1] This substance is also

a suspected carcinogen and may cause genetic defects.[2] Handle with extreme caution and

only in designated areas with appropriate engineering controls.

Physical and Chemical Properties
A summary of the key quantitative data for 2-Chloroacrylonitrile is presented below.
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Property Value

Appearance Colorless to light yellow liquid[2]

Molecular Formula C₃H₂ClN

Molecular Weight 87.51 g/mol [1]

Boiling Point 88-89 °C (190-192 °F)[1]

Melting Point -65 °C (-85 °F)[2]

Flash Point 6 °C (42.8 °F)[2]

Density 1.096 g/mL at 25 °C[3]

Vapor Pressure Not available

Solubility Does not mix with water[3]

Autoignition Temperature Not available

Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is mandatory to prevent any personal

contact with 2-Chloroacrylonitrile.[3]
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Protection Type Recommended Equipment

Eye and Face Protection

Chemical safety goggles with side shields are

required.[2][3] A full faceshield is also

recommended.

Skin Protection

Wear chemical-resistant gloves.[2][3] Specific

materials mentioned include PVC and Neoprene

rubber.[3] Always inspect gloves for integrity

before use and replace if contaminated.[3] Wear

appropriate protective clothing, such as a lab

coat, overalls, or a PVC apron, to prevent skin

exposure.[2][3] For extensive handling, Tyvek-

type disposable clothing is recommended.[1][4]

Respiratory Protection

Work must be conducted in a well-ventilated

area, preferably within a chemical fume hood

with explosion-proof ventilation.[2][3] If exposure

limits are exceeded or irritation is experienced,

use a NIOSH/MSHA-approved respirator.[2] A

full-face positive pressure supplied-air respirator

or a self-contained breathing apparatus (SCBA)

is recommended.[1][4] A Type A filter respirator

of sufficient capacity is also noted.[3]

Foot Protection Non-sparking safety footwear should be worn.[3]

Note: Suitability and durability of glove and clothing type depend on usage.[3] Some plastic

PPE may produce static electricity and are not recommended.[3]

Operational Plan: Step-by-Step Handling
Procedures
A systematic approach is essential for safely handling 2-Chloroacrylonitrile.

Preparation
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Risk Assessment: Before beginning any work, perform a thorough risk assessment for the

planned experiment.

Designated Area: Ensure handling occurs in a designated area, such as a chemical fume

hood, with adequate, explosion-proof ventilation.[2]

Safety Equipment: Verify that an eyewash station and safety shower are readily accessible

and in working order.[2]

Remove Ignition Sources: Keep the work area clear of heat, sparks, open flames, and other

ignition sources.[2][3] No smoking is permitted.[2][3]

Grounding: Ground and bond all containers and receiving equipment to prevent static

discharge.[2][5] Use only non-sparking tools.[2]

Inspect PPE: Before use, inspect all PPE for tears, punctures, or other signs of degradation.

[6]

Waste Containers: Have appropriately labeled hazardous waste containers ready for the

collection of 2-Chloroacrylonitrile waste and contaminated materials.[6]

Handling and Use
Wear PPE: Don all required PPE as specified in the table above before handling the

chemical.

Avoid Contact: Avoid all personal contact, including inhalation of vapors.[3] Do not let

clothing wet with the material stay in contact with skin.[3]

Container Handling: Keep the container tightly closed when not in use.[2] Do not cut, drill,

grind, or weld on or near containers, as even empty containers may contain explosive

vapors.[3]

Hygiene: Wash hands and any exposed skin thoroughly after handling.[2] Do not eat, drink,

or smoke in the work area.[5]

Emergency Procedures
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Spills:

Minor Spills: Remove all ignition sources.[3] Clean up spills immediately using an inert

absorbent material (e.g., sand, silica gel).[2]

Major Spills: Evacuate the area and move upwind.[3] Alert emergency responders.[3]

Isolate the spill or leak area for at least 50 meters (150 feet) in all directions.[1][4]

Exposure:

Inhalation: Immediately move the victim to fresh air. Keep them warm and at rest.[3] Seek

immediate medical attention.[1][4]

Skin Contact: Immediately remove all contaminated clothing.[3][4] Flood the affected skin

with running water.[3][4] Gently wash with soap and water.[1][4] Seek immediate medical

attention.[1][4]

Eye Contact: Immediately rinse eyes with plenty of water, removing contact lenses if

present.[1] Seek immediate medical attention.[1][2]

Ingestion: If swallowed, rinse mouth. Call a poison center or doctor immediately. Ingestion

of less than 5 grams may be fatal.[3]

Disposal Plan
All waste containing 2-Chloroacrylonitrile must be treated as hazardous waste.[3]

Waste Collection: Collect all waste, including contaminated absorbent materials and

disposable PPE, in suitable, closed, and clearly labeled containers.[2] Do not allow wash

water from cleaning equipment to enter drains.[3]

EPA Waste Codes: This material is classified as hazardous waste. The relevant US EPA

waste numbers are D001 for ignitability and D003 for reactivity.[3]

Disposal Method: Dispose of contents and containers at an approved waste disposal plant.

[2] All waste must be handled in accordance with local, state, and federal regulations.[3]

Consult your institution's environmental health and safety office for specific disposal

procedures.
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Workflow for Safe Handling
The following diagram illustrates the logical workflow for the safe handling and disposal of 2-
Chloroacrylonitrile.
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Caption: Safe handling and disposal workflow for 2-Chloroacrylonitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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